Cas no 2109572-91-8 (N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine)
N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
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- N-(1,4-Dioxan-2-ylmethyl)-5-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinamine
- N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine
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- Inchi: 1S/C15H15N5O3S/c1-4-24-8-10(1)13-19-15(23-20-13)12-6-16-9-18-14(12)17-5-11-7-21-2-3-22-11/h1,4,6,8-9,11H,2-3,5,7H2,(H,16,17,18)
- InChI Key: HSZLSVLHEFYWTC-UHFFFAOYSA-N
- SMILES: C1=NC=C(C2ON=C(C3C=CSC=3)N=2)C(NCC2COCCO2)=N1
Experimental Properties
- Density: 1.386±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 598.0±60.0 °C(Predicted)
- pka: 3.00±0.10(Predicted)
N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6240-7641-2μmol |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-5μmol |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-10μmol |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-20μmol |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-1mg |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-2mg |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-3mg |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-4mg |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-5mg |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6240-7641-10mg |
N-[(1,4-dioxan-2-yl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine |
2109572-91-8 | 10mg |
$79.0 | 2023-09-09 |
N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine
Research Briefing on N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine (CAS: 2109572-91-8)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine (CAS: 2109572-91-8) as a promising candidate for therapeutic applications. This compound, characterized by its unique heterocyclic structure, has garnered significant attention due to its potential role in targeting specific biological pathways. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this molecule.
The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine. Researchers have employed a combination of in vitro and in silico techniques to investigate its binding affinity, selectivity, and efficacy against various molecular targets. Preliminary results suggest that this compound exhibits notable activity against enzymes involved in inflammatory and proliferative diseases, positioning it as a potential lead for drug development.
Structural analysis of N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine reveals that its 1,2,4-oxadiazole and pyrimidine moieties play a critical role in its bioactivity. The thiophene ring further enhances its interaction with target proteins, as demonstrated by molecular docking studies. These findings are supported by recent publications in high-impact journals, which underscore the compound's potential as a scaffold for designing novel therapeutics.
In addition to its pharmacological profile, researchers have explored the synthetic pathways and scalability of N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine. Optimized synthetic routes have been reported, highlighting improvements in yield and purity, which are crucial for further preclinical and clinical evaluations. These advancements address previous challenges related to the compound's stability and bioavailability, paving the way for its transition into more advanced stages of drug development.
Future research directions for N-(1,4-dioxan-2-yl)methyl-5-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylpyrimidin-4-amine include detailed pharmacokinetic and toxicological studies to assess its safety and efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and promising preliminary data make it a focal point for ongoing and future investigations in the chemical biology and medicinal chemistry communities.
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